2-(2-methoxyphenyl)-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(2-methoxyphenyl)ethylidene]amino] phenothiazine-10-carboxylate
• InChI: InChI=1S/C22H19N3O3S/c1-27-18-11-5-2-8-15(18)14-21(23)24-28-22(26)25-16-9-3-6-12-19(16)29-20-13-7-4-10-17(20)25/h2-13H,14H2,1H3,(H2,23,24)
• InChI Key: RPVPVBNCBMASFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=NOC(=O)N2C3=CC=CC=C3SC4=CC=CC=C42)N
• Isomeric SMILES: COC1=CC=CC=C1C/C(=N/OC(=O)N2C3=CC=CC=C3SC4=CC=CC=C42)/N
• Molecular Formula: C22H19N3O3S
• Molecular Weight: 405.5 g/mol

Description

2-(2-methoxyphenyl)-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]ethanimidamide, also known as MPTP, is a chemical compound that has been widely studied for its potential applications in scientific research. In

Mechanism of Action

2-(2-methoxyphenyl)-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]ethanimidamide is converted into MPP+ by the enzyme monoamine oxidase B (MAO-B) in the brain. MPP+ then selectively destroys dopamine-producing neurons, leading to the characteristic symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been shown to cause a decrease in dopamine levels in the brain, leading to the characteristic symptoms of Parkinson's disease, including tremors, rigidity, and bradykinesia. It has also been shown to cause oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

2-(2-methoxyphenyl)-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]ethanimidamide is a valuable tool for studying the role of dopamine in Parkinson's disease and for developing new treatments for the disease. However, it is a highly toxic compound and must be handled with extreme care in the laboratory.

Future Directions

Future research on 2-(2-methoxyphenyl)-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]ethanimidamide could focus on developing new treatments for Parkinson's disease, as well as on studying the role of dopamine in other neurological disorders. Additionally, further research could be done to better understand the mechanisms of action of this compound and to develop safer alternatives for laboratory use.
In conclusion, this compound is a valuable tool for scientific research, particularly in the field of neuroscience. While it has limitations and potential dangers, it has the potential to lead to new treatments and a better understanding of neurological disorders.

Synthesis Methods

The synthesis of 2-(2-methoxyphenyl)-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]ethanimidamide involves the reaction of 2-methoxyaniline with 10H-phenothiazine-10-carbonyl chloride in the presence of triethylamine. The resulting product is then treated with ethyl chloroformate to form this compound.

Scientific Research Applications

2-(2-methoxyphenyl)-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]ethanimidamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been used as a tool to study the role of dopamine in Parkinson's disease, as it is converted into a neurotoxin called MPP+ in the brain, which selectively destroys dopamine-producing neurons.